BR2BodPR2: highly fluorescent alternatives to PPh3 and PhPCy2†
Dalton Transactions Pub Date: 2014-06-23 DOI: 10.1039/C4DT00704B
Abstract
The syntheses of highly fluorescent analogues of PPh3 and PhPCy2 based on the Bodipy chromophore are described. The ligands have been incorporated into two- to four-coordinate group 11 metal complexes. The synthesis, characterisation and photophysical properties of the novel ligands and their metal complexes are reported; many of these compounds have also been characterised by single-crystal X-ray diffraction. Incorporation of the phosphino group and complexation to the group 11 metal centre has little effect on the absorption and emission profiles; high molar extinction coefficients and fluorescence quantum yields were still obtained. In particular, incorporation of the dicyclohexylphosphino substituent significantly increases the quantum yields relative to the parent dyes.
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Journal Name:Dalton Transactions
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CAS no.: 89640-58-4